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Abstract

Polyquaternium-30 is a synthetic cationic polymer utilized primarily in the cosmetics and
personal care industries for its antistatic and film-forming properties.[1][2][3] Chemically
identified as the copolymer of ethanaminium, N-(carboxymethyl)-N,N-dimethyl-2-[(2-methyl-1-
0Xx0-2-propen-1-yl)oxy]-, inner salt, and methyl 2-methyl-2-propenoate, its CAS number is
147398-77-4.[3] This guide provides a summary of the available technical information on the
physicochemical properties of Polyquaternium-30, including its chemical structure and known
functions. It is important to note that detailed quantitative data and specific experimental
protocols for this particular polyquaternium are not extensively available in publicly accessible
scientific literature. Information regarding its application in drug development and associated
biological signaling pathways is currently not documented.

Chemical Identity and Structure

Polyquaternium-30 is a quaternary ammonium compound, which means it possesses a
cationic character.[1][2] It is a copolymer, synthesized from two distinct monomer units. The
formal chemical name is Ethanaminium, N-(carboxymethyl)-N,N-dimethyl-2-[(2-methyl-1-0x0-2-
propen-1-yl)oxy]-, inner salt, polymer with methyl 2-methyl-2-propenoate.[3]

Below is a conceptual representation of the polymer's structure, highlighting its key functional

groups.
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Polymerization

Resulting Polymer

Polyquaternium-30 Cationic Copolymer

Caption: Synthesis of Polyquaternium-30.

Physicochemical Properties

Click to download full resolution via product page

Detailed quantitative physicochemical data for Polyquaternium-30 is not readily available in

the public domain. The following table summarizes the known qualitative properties and

highlights the data gaps.
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Property

Value/Description

Experimental Protocol

Chemical Formula

(C10H17NO4 - C5H802)x

Not Applicable

CAS Number 147398-77-4 Not Applicable

Appearance Data not available Visual Inspection
General Protocol: Size
Exclusion Chromatography
(SEC) coupled with multi-angle

Molecular Weight Data not available light scattering (MALS)

detection is a standard method
for determining the molecular

weight distribution of polymers.

Charge Density

Cationic polymer.[2] Specific

value not available.

General Protocol:
Potentiometric titration is a
common method to determine
the charge density of
polyelectrolytes. This involves
titrating a solution of the
polymer with a titrant of
opposite charge and
monitoring the potential

change.

Generally described as water-

soluble.[4] Specific solubility in

General Protocol: Solubility
can be determined by
preparing saturated solutions
of the polymer in various
solvents at a controlled

Solubility various solvents and at temperature. The
different temperatures is not concentration of the dissolved
documented. polymer is then measured
using techniques like
gravimetry after solvent
evaporation or spectroscopy.
Viscosity Data not available General Protocol: The viscosity

of polymer solutions is typically
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measured using a viscometer
(e.g., Brookfield or cone-and-
plate viscometer) at specified
concentrations, temperatures,

and shear rates.

Data on properties such as
) glass transition temperature
Thermal Properties ) )
(Tg) or melting point (Tm) are

not available.

General Protocol: Differential
Scanning Calorimetry (DSC) is
a standard technique to
determine the thermal
transitions of polymers,

including Tg and Tm.

Experimental Workflows

While specific experimental protocols for Polyquaternium-30 are not published, a general

workflow for the physicochemical characterization of a novel polymer is outlined below.

Polymer Synthesis

General Polymer Characterization Workflow

and Purification

Molecular Weight
etermination (SEC-MALS)

(FTIR, NMR)

Structural Analysis [
D

Solubility
Testing

Rheological
Characterization (Viscometry)
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Y

Thermal Analysis
(DSC, TGA)
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Caption: General Polymer Characterization Workflow.

Applications and Functionality

The primary documented applications for Polyquaternium-30 are in the formulation of
cosmetic and personal care products. Its key functions are:

» Antistatic Agent: It neutralizes static electrical charges on surfaces, which is particularly
useful in hair care products to reduce flyaways.[1][2]

e Film Former: It can form a continuous film on the skin, hair, or nails.[1][2] This property
contributes to its conditioning effects in hair care, making hair feel smoother and easier to
comb.[2]

There is no information available in the searched scientific literature or patent databases to
suggest the use of Polyquaternium-30 in drug development or any related applications.

Biological Activity and Signaling Pathways

There is currently no published research detailing any specific biological activity or interaction
of Polyquaternium-30 with cellular signaling pathways. Its use is confined to topical
applications in rinse-off and leave-on cosmetic products.

Conclusion and Future Research Directions

Polyquaternium-30 is a commercially used cationic copolymer with established functions as
an antistatic agent and film former in the cosmetics industry. However, a significant gap exists
in the publicly available scientific literature regarding its detailed physicochemical properties.
For researchers and professionals in drug development, the lack of data on molecular weight,
charge density, solubility, and biological interactions makes it a largely uncharacterized polymer
from a pharmaceutical perspective.

Future research should focus on:

o Comprehensive Physicochemical Characterization: Detailed studies to determine the
molecular weight distribution, charge density, solubility in various pharmaceutically relevant
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solvents, and thermal properties of different grades of Polyquaternium-30.

» Toxicological and Biocompatibility Studies: In-depth evaluation of its cytotoxicity,
biocompatibility, and potential for irritation or sensitization to assess its suitability for any
potential biomedical applications.

e Interaction with Biological Systems: Investigation into its interaction with cell membranes and
other biological macromolecules to understand its potential for drug delivery or other
therapeutic applications.

Without such fundamental data, the application of Polyquaternium-30 beyond its current use
in cosmetics remains speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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